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Compound of Interest

2-Azido-1-(2-
Compound Name:
hydroxyphenyl)ethanone

Cat. No.: B1659684

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for 2-Azido-1-(2-hydroxyphenyl)ethanone is limited in
publicly available literature. This guide has been compiled based on the well-documented
properties of its precursor, 2-hydroxyacetophenone, and analogous a-azido ketones. The
information presented herein, particularly regarding the physicochemical properties and
biological activity of the title compound, is largely inferred and should be confirmed through
experimental validation.

Introduction

2-Azido-1-(2-hydroxyphenyl)ethanone is an organic molecule of interest in synthetic
chemistry and drug discovery. As an a-azido ketone, it serves as a versatile intermediate for
the synthesis of various nitrogen-containing heterocyclic compounds, which are prominent
scaffolds in many biologically active molecules.[1][2][3] The presence of both a reactive azide
group and a phenolic hydroxyl group suggests potential for diverse chemical modifications and
biological interactions. This guide provides a comprehensive overview of its predicted
physicochemical properties, a proposed synthetic route with detailed experimental protocols,
and a discussion of its potential biological significance.

Physicochemical Properties
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While specific experimental data for 2-Azido-1-(2-hydroxyphenyl)ethanone is not readily
available, its properties can be estimated by examining its precursor, 2-hydroxyacetophenone,
and related a-azido ketones.

Table 1: Physicochemical Properties of 2-Hydroxyacetophenone and Related Compounds

2- 2-Azido-1-(2- 2-Azido-1-(4-
Property Hydroxyacetophen nitrophenyl)ethano  methoxyphenyl)eth
one (Precursor) ne (Analogue) anone (Analogue)
CAS Number 118-93-4[4][5] 35947-93-4[6] Not specified
Molecular Formula CsHsO2[4][7] CsHeN4Os3[6] CoHoN302[8]
Molecular Weight 136.15 g/mol [4][7] 206.16 g/mol [6] 191.19 g/mol [8]
Appearance Not specified Solid[6] Solid[8]
Melting Point 4-6 °C[9] 61-63 °C[6] Not specified
- ) 213 °Cat 717 - -
Boiling Point Not specified Not specified
mmHg[10]

Soluble in alcohol.
. Water solubility: 7571 . .
Solubility 1L at 25 °C Not specified Not specified
mg/L a °

(estimated)[10]

Density 1.131 g/mL[9] Not specified Not specified

Based on these related compounds, 2-Azido-1-(2-hydroxyphenyl)ethanone is predicted to be
a solid at room temperature with a molecular formula of CsH7N3O2 and a molecular weight of
177.16 g/mol . Its solubility is expected to be moderate in polar organic solvents.

Synthesis and Experimental Protocols

A plausible synthetic route to 2-Azido-1-(2-hydroxyphenyl)ethanone involves a two-step
process starting from 2-hydroxyacetophenone: a-bromination followed by nucleophilic
substitution with an azide salt.
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Proposed Synthetic Pathway

Step 1: a-Bromination

N-Bromosuccinimide (NBS),

p-Toluenesulfonic acid,
2-Hydroxyacetophenone Eetom R - 2-Bromo-1-(2-hydroxyphenyl)ethanone

2-Bromo-1-(2-hydroxyphenyl)ethanone

Step 2: Azidation

Sodium Azide (NaN3),
Acetonitrile, RT

:I 2-Azido-1-(2-hydroxyphenyl)ethanone

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Azido-1-(2-hydroxyphenyl)ethanone.

Detailed Experimental Protocol (Proposed)

Step 1: Synthesis of 2-Bromo-1-(2-hydroxyphenyl)ethanone

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-
hydroxyacetophenone (1.0 eq.) in acetonitrile.

» To the stirred solution, add N-bromosuccinimide (1.4 eq.) and a catalytic amount of p-
toluenesulfonic acid (1.5 eq.).

o Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer
Chromatography (TLC).

e Upon completion, cool the mixture to room temperature.
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e The solvent can be removed under reduced pressure, and the crude product can be purified
by column chromatography.

Step 2: Synthesis of 2-Azido-1-(2-hydroxyphenyl)ethanone

Dissolve the crude 2-Bromo-1-(2-hydroxyphenyl)ethanone (1.0 eq.) in acetonitrile in a round-
bottom flask with a magnetic stirrer.

o Carefully add sodium azide (3.0 eq.) to the solution. Caution: Sodium azide is highly toxic
and can form explosive compounds. Handle with appropriate safety precautions in a well-
ventilated fume hood.

« Stir the reaction mixture at room temperature for 2-3 hours, monitoring by TLC.
 After the reaction is complete, quench the reaction by adding ice-cold water.
o Extract the product with a suitable organic solvent (e.g., ethyl acetate).

e Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

e The final product can be purified by column chromatography.

Characterization: The structure of the synthesized compound should be confirmed by
spectroscopic methods such as *H NMR, 13C NMR, FT-IR, and Mass Spectrometry.

Potential Biological Significance and Applications

While no specific biological activities have been reported for 2-Azido-1-(2-
hydroxyphenyl)ethanone, the presence of the azide functional group is significant. Organic
azides are known to exhibit a range of biological effects, and their incorporation into molecules
can modulate cytotoxicity.[11][12][13] The azide group can also participate in bioorthogonal
"click” chemistry reactions, making it a valuable tool for chemical biology applications.

a-Azido ketones are valuable precursors for the synthesis of various heterocyclic compounds,
including 1,2,3-triazoles, which have shown a wide array of pharmacological activities such as
anti-HIV, antitumor, and antibacterial properties.[1]
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Potential Research Workflow

Synthesis of

2-Azido-1-(2-hydroxyphenyl)ethanone

Structural Characterization
(NMR, IR, MS)

Synthesis of Triazole Derivatives

(Click Chemistry)

In vitro Cytotoxicity Screening Biological Evaluation of Derivatives
(e.g., MTT assay against cancer cell lines) (e.g., antimicrobial, antiviral assays)

Lead Optimization

Click to download full resolution via product page

Caption: A potential workflow for the investigation of 2-Azido-1-(2-hydroxyphenyl)ethanone.

Conclusion

2-Azido-1-(2-hydroxyphenyl)ethanone represents a molecule with significant synthetic
potential, primarily as a building block for more complex, biologically active heterocyclic
compounds. Although direct experimental data on its properties and activity are scarce, this
guide provides a solid foundation for researchers by outlining its inferred characteristics and a
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detailed, plausible synthetic route. Further experimental investigation is warranted to fully
elucidate the physicochemical properties and biological profile of this compound and its
derivatives, which could pave the way for new discoveries in medicinal chemistry and drug
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1659684#physicochemical-properties-of-2-azido-1-2-
hydroxyphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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